Cas no 339279-39-9 ((2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal)

(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal is a specialized organic compound featuring a conjugated hydrazone and phenyl ketone structure, with a trifluoromethyl substituent enhancing its electronic properties. This compound is of interest in synthetic chemistry due to its potential as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group improves lipophilicity and metabolic stability, while the α,β-unsaturated carbonyl moiety offers reactivity for nucleophilic additions or cyclization reactions. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry and materials science, where precise functionalization is required. The compound is typically handled under controlled conditions due to its reactive functional groups.

(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal structure

339279-39-9 structure

Product Name:(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal

CAS No:339279-39-9

MF:

MW:

CID:4649034

Update Time:2025-06-29

(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal Chemical and Physical Properties

Names and Identifiers

- (2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal

(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00827000-1g	(2E)-3-Oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal	339279-39-9	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	4M-002-1MG	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	4M-002-5MG	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	4M-002-10MG	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	4M-002-0.5G	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	4M-002-1G	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	4M-002-5G	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	4M-002-10G	3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazono}propanal	339279-39-9	>90%	10g	£5775.00	2023-09-08
A2B Chem LLC	AI73422-1mg	(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal	339279-39-9	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI73422-5mg	(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal	339279-39-9	>90%	5mg	$214.00	2024-04-20

(2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An intermolecular C–C coupling reaction of iridium complexes†

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4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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Additional information on (2E)-3-oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal

Compound CAS No. 339279-39-9: (2E)-3-Oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal

The compound CAS No. 339279-39-9, also known as (2E)-3-Oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a hydrazone functional group and a trifluoromethyl-substituted aromatic ring, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of hydrazone-containing compounds in drug design, particularly in the development of anti-cancer agents and enzyme inhibitors. The presence of the trifluoromethyl group in this molecule adds an additional layer of complexity, as it enhances the compound's stability and bioavailability. This feature has been extensively explored in recent research, where it has been shown to improve the pharmacokinetic properties of similar compounds.

The synthesis of CAS No. 339279-39-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the hydrazone intermediate and the subsequent coupling reaction with the trifluoromethyl-substituted aromatic ring. Researchers have reported that optimizing the reaction conditions, such as temperature and solvent choice, significantly impacts the yield and purity of the final product.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for bioactive molecules makes it an attractive candidate for use in medicinal chemistry. Additionally, its structural versatility allows for modifications that could lead to novel materials with unique electronic properties, which could be valuable in the field of nanotechnology.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 339279-39-9 with greater accuracy. These studies have revealed that the compound exhibits a high degree of conjugation due to its extended π-system, which could be exploited in designing optoelectronic materials or sensors.

Furthermore, the compound's stability under various environmental conditions has been a focal point of recent investigations. Studies have demonstrated that its resistance to photodegradation and thermal decomposition makes it suitable for use in outdoor applications or high-performance materials exposed to harsh conditions.

In conclusion, CAS No. 339279-39-9, or (2E)-3-Oxo-3-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propanal, is a remarkable compound with diverse applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable asset in both academic research and industrial development.